Cas no 21288-60-8 (1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-)
21288-60-8 structure
Product Name:1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-
CAS No:21288-60-8
MF:C22H20O9
MW:428.388807296753
CID:258494
PubChem ID:99207
Update Time:2025-04-19
1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-
- .ε.-Rhodomycinone
- Rhodomycinone
- CHEMBL22025
- epsilon-Rhodomycinon
- methyl (1R,2R,4S)-2-ethyl-2,4,5,7,12-pentahydroxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate
- NSC 196524
- AKOS004902751
- Q27105038
- methyl (1R,2R,4S)-2-ethyl-2,4,5,7,12-pentahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
- 21288-60-8
- Epsilon-rhodomycinone
- 1-Naphthacenecarboxylic acid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-, methyl ester, (1R-(1alpha,2beta,4beta))-
- E-Rhodomycinone
- AC1L40QH
- CHEBI:75291
- ε-Rhodomycinon
-
- Inchi: 1S/C22H20O9/c1-3-22(30)7-10(24)12-13(16(22)21(29)31-2)20(28)14-15(19(12)27)18(26)11-8(17(14)25)5-4-6-9(11)23/h4-6,10,16,23-24,27-28,30H,3,7H2,1-2H3/t10-,16-,22+/m0/s1
- InChI Key: PYFOXRACBORDCT-GOSXWKPOSA-N
- SMILES: O[C@]1(CC)C[C@@H](C2C(=C3C(C4C(=CC=CC=4C(C3=C(C=2[C@H]1C(=O)OC)O)=O)O)=O)O)O
Computed Properties
- Exact Mass: 428.111
- Monoisotopic Mass: 428.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 768
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 162Ų
Experimental Properties
- Density: 1.593
- Boiling Point: 590°Cat760mmHg
- Flash Point: 205.3°C
- Refractive Index: 1.705
- PSA: 161.59000
- LogP: 1.41360
1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BioAustralis | BIA-R2309-0.50 mg |
Rhodomycinone, ɛ- |
21288-60-8 | >95% by HPLC | 0.50 mg |
$210.00 | 2023-07-10 | |
| BioAustralis | BIA-R2309-2.50 mg |
Rhodomycinone, ɛ- |
21288-60-8 | >95% by HPLC | 2.50 mg |
$735.00 | 2023-07-10 | |
| BioAustralis | BIA-R2309-0.50mg |
Rhodomycinone, ɛ- |
21288-60-8 | >95% by HPLC | 0.50mg |
$230.00 | 2025-08-06 | |
| BioAustralis | BIA-R2309-2.50mg |
Rhodomycinone, ɛ- |
21288-60-8 | >95% by HPLC | 2.50mg |
$805.00 | 2025-08-06 | |
| 1PlusChem | 1P00CBW7-2.5mg |
rhodomycinone |
21288-60-8 | ≥95% | 2.5mg |
$1013.00 | 2023-12-19 | |
| A2B Chem LLC | AF74487-2.5mg |
rhodomycinone |
21288-60-8 | ≥95% | 2.5mg |
$783.00 | 2024-04-20 |
1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
21288-60-8 (1-Naphthacenecarboxylicacid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,4,5,7,12-pentahydroxy-6,11-dioxo-,methyl ester, (1R,2R,4S)-) Related Products
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